Cas no 1255859-32-5 (2-(Difluoromethyl)piperidine)

• Product Name: 2-(Difluoromethyl)piperidine
• CAS No: 1255859-32-5
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• MDL: MFCD22548306
• CID: 5249674
• PubChem ID: 72218533
• Update Time: 2026-03-09

2-(Difluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(DIFLUOROMETHYL)PIPERIDINE
• AB85531
• 2-Difluoromethyl-piperidine
• 2-(Difluoromethyl)piperidine

• MDL： MFCD22548306
• Inchi： 1S/C6H11F2N/c7-6(8)5-3-1-2-4-9-5/h5-6,9H,1-4H2
• InChI Key： NKADUAIXXKJUDE-UHFFFAOYSA-N
• SMILES： FC(C1CCCCN1)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(Difluoromethyl)piperidine

Comprehensive Guide to 2-(Difluoromethyl)piperidine (CAS No. 1255859-32-5): Properties, Applications, and Innovations

In the rapidly evolving field of organic chemistry, 2-(Difluoromethyl)piperidine (CAS No. 1255859-32-5) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This heterocyclic amine, characterized by a difluoromethyl group attached to a piperidine ring, is widely utilized in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₆H₁₁F₂N, and distinct properties make it a valuable building block for synthesizing complex molecules.

The growing demand for fluorinated compounds in drug discovery has propelled 2-(Difluoromethyl)piperidine into the spotlight. Researchers are particularly intrigued by its potential to enhance the bioavailability and metabolic stability of therapeutic agents. Recent studies highlight its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing pressing medical challenges such as oncology and neurological disorders. This aligns with the current trend of optimizing small-molecule drugs for precision medicine.

From a synthetic chemistry perspective, the difluoromethyl group in 2-(Difluoromethyl)piperidine offers unique electronic and steric effects, enabling selective functionalization. This has led to innovative applications in catalysis and asymmetric synthesis, where fluorine's role in modulating reaction pathways is increasingly recognized. Industry experts frequently search for terms like "fluorinated piperidine derivatives" and "difluoromethylation techniques", reflecting the compound's relevance in modern synthetic methodologies.

Beyond pharmaceuticals, 2-(Difluoromethyl)piperidine finds utility in agrochemical formulations. Its incorporation into crop protection agents has shown promise in improving pesticide efficacy while reducing environmental persistence. This addresses the global demand for sustainable agriculture solutions, a topic dominating discussions among environmental scientists and policymakers. The compound's ability to fine-tune physicochemical properties makes it invaluable for designing next-generation green chemistry applications.

Analytical characterization of 2-(Difluoromethyl)piperidine typically involves advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry. These methods are crucial for quality control in industrial production, where purity standards exceed 98%. The compound's stability under various pH conditions and thermal profiles are frequently studied parameters, as evidenced by searches for "piperidine derivative stability" and "fluorine NMR chemical shifts" in scientific databases.

The commercial availability of 2-(Difluoromethyl)piperidine (CAS No. 1255859-32-5) through specialty chemical suppliers has expanded its accessibility to research institutions. Current market analyses indicate rising procurement queries for "high-purity fluorinated building blocks", driven by accelerated drug discovery programs. Regulatory compliance with REACH and other global chemical inventories ensures its safe handling in laboratory settings, though proper personal protective equipment remains essential during manipulation.

Future research directions for 2-(Difluoromethyl)piperidine may explore its potential in PET radiopharmaceuticals, leveraging fluorine-18 isotopes for diagnostic imaging. Additionally, computational chemistry approaches are being employed to predict novel derivatives with enhanced binding affinities—a response to the increasing integration of AI in molecular design. These developments position the compound at the intersection of traditional synthetic chemistry and cutting-edge technological advancements.

In summary, 2-(Difluoromethyl)piperidine represents a compelling case study in how targeted molecular modifications can unlock diverse functionalities. Its dual presence in both established industrial processes and frontier research exemplifies the dynamic nature of modern chemical innovation. As interest in organofluorine chemistry continues to surge, this compound will undoubtedly remain a subject of intense investigation across multiple scientific disciplines.